![molecular formula C21H23BrN2O5 B2743199 1-((4-bromophenyl)amino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate CAS No. 1185365-70-1](/img/structure/B2743199.png)
1-((4-bromophenyl)amino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((4-bromophenyl)amino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate is a chemical compound that has been of interest to researchers due to its potential applications in various scientific fields. This compound is a beta-adrenergic agonist that has been found to have promising results in scientific research applications. In
Scientific Research Applications
Molecular Docking and Tyrosinase Inhibition
Compounds related to the structure of 1-((4-bromophenyl)amino)-3-(2,3-dimethyl-1H-indol-1-yl)propan-2-ol oxalate have been studied for their tyrosinase inhibitory activities. Biphenyl-based compounds, which are structurally related, have shown significant anti-tyrosinase activities, making them relevant in the treatment of conditions associated with tyrosinase enzyme such as certain types of hyperpigmentation. Computational molecular docking studies further confirmed the inhibitory effects, highlighting the compounds' potential pharmaceutical applications (Kwong et al., 2017).
Hybrid Molecular-Based Magnets
Research into hybrid molecular-based magnets has led to the synthesis of compounds containing the oxalate anion, exploring the interplay between magnetic and nonlinear optical (NLO) behavior. Such studies are foundational for developing new materials that exhibit ferromagnetic properties combined with significant hyperpolarizability, indicative of potential for dual-functional applications in electronics and photonics (Lacroix et al., 2001).
Cardioselectivity in Beta-Adrenoceptor Blocking Agents
The cardioselectivity of beta-adrenoceptor blocking agents has been a focus of pharmaceutical research, with compounds structurally similar to this compound being synthesized and analyzed. These studies aim at developing drugs that selectively target beta-1 adrenoceptors, offering therapeutic benefits in cardiovascular diseases with reduced side effects (Rzeszotarski et al., 1979).
Luminescent Metal-Organic Frameworks (MOFs)
The synthesis and characterization of luminescent metal-organic frameworks (MOFs) using bromo-substituted aromatic dicarboxylic acids and bipyridyl-type ligands, including compounds with the oxalate ion, have been studied. These MOFs exhibit rapid and highly sensitive sensing capabilities for nitroaromatic explosives, demonstrating potential applications in security and environmental monitoring (Xu & Zhang, 2019).
Non-Linear Optical Materials
The development of novel organic non-linear optical materials, including compounds structurally related to this compound, has been pursued to enhance the performance of optical devices. These materials have been evaluated for their potential in improving the efficiency of second harmonic generation (SHG), a critical property for applications in laser technology and optical communication (Ravindrachary et al., 2005).
properties
IUPAC Name |
1-(4-bromoanilino)-3-(2,3-dimethylindol-1-yl)propan-2-ol;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21BrN2O.C2H2O4/c1-13-14(2)22(19-6-4-3-5-18(13)19)12-17(23)11-21-16-9-7-15(20)8-10-16;3-1(4)2(5)6/h3-10,17,21,23H,11-12H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYOIROSEIRTNLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C2=CC=CC=C12)CC(CNC3=CC=C(C=C3)Br)O)C.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23BrN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.